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Compound of Interest

Compound Name: Ethyl hydrogen glutarate

Cat. No.: B086017

An In-depth Examination of the Molecular Characteristics, Synthesis, and Potential Biological
Significance of a Versatile Dicarboxylic Acid Monoester.

Ethyl hydrogen glutarate, a monoester of glutaric acid, is a chemical compound with
increasing relevance in various scientific domains, particularly in organic synthesis and as a
potential building block for pharmacologically active molecules. This technical guide provides a
comprehensive overview of its core properties, synthesis methodologies, and potential
metabolic pathways, tailored for researchers, scientists, and professionals in drug
development.

Core Molecular and Physical Properties

Ethyl hydrogen glutarate, also known as 5-ethoxy-5-oxopentanoic acid, is characterized by
the following molecular and physical properties.[1][2][3] This data is crucial for its application in
experimental settings and for the prediction of its behavior in chemical and biological systems.
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Property Value Source
Molecular Formula C7H1204 [1112][3]
Molecular Weight 160.17 g/mol [11[2][3]
CAS Number 1070-62-8 [11[2]
Appearance Colorless to pale yellow liquid [3114]
Boiling Point 237 °C (for diethyl glutarate) [5]

1.022 g/mL at 25 °C (for diethyl

Densit
Y glutarate)

Synthesis of Ethyl Hydrogen Glutarate

The synthesis of ethyl hydrogen glutarate can be approached through several synthetic
strategies. A common and effective method involves the reaction of glutaric anhydride with
ethanol. This reaction proceeds via the nucleophilic attack of ethanol on one of the carbonyl
carbons of the anhydride, leading to the opening of the ring and the formation of the
monoester.

Experimental Protocol: Synthesis from Glutaric
Anhydride

A detailed experimental protocol for the synthesis of a related compound, 3-methylglutaric
anhydride, is available in Organic Syntheses, which can be adapted for the synthesis of glutaric
anhydride and its subsequent reaction with ethanol.[6] The general steps for the synthesis of
ethyl hydrogen glutarate from glutaric anhydride are as follows:

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, dissolve glutaric anhydride in an excess of anhydrous ethanol.

o Reaction Conditions: The reaction mixture is typically heated to reflux to ensure the
completion of the reaction. The progress of the reaction can be monitored using techniques
such as Thin Layer Chromatography (TLC) or Gas Chromatography (GC).
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» Work-up and Purification: Upon completion, the excess ethanol is removed under reduced
pressure. The resulting crude product can be purified by distillation or column
chromatography to yield pure ethyl hydrogen glutarate.

An alternative approach involves the partial hydrolysis of diethyl glutarate.[5][7][8][9][10] This
method requires careful control of the reaction conditions to favor the formation of the
monoester over the complete hydrolysis to glutaric acid.

Role in Drug Discovery and Development

Ethyl hydrogen glutarate serves as a valuable building block, or synthon, in the synthesis of
more complex molecules, including active pharmaceutical ingredients (APIs).[11][12][13][14] Its
bifunctional nature, possessing both a carboxylic acid and an ester group, allows for a variety
of chemical transformations, making it a versatile intermediate in multi-step synthetic routes.
The carboxylic acid moiety can be converted into amides, acid chlorides, or other derivatives,
while the ester group can be hydrolyzed or transesterified.

Logical Workflow for Utilizing Ethyl Hydrogen Glutarate
in Synthesis

The following diagram illustrates a logical workflow for the incorporation of ethyl hydrogen
glutarate into a more complex molecular scaffold, a common practice in drug discovery.

Ethyl Hydrogen Activation of | Amide Coupling or .| Modification of _ Further Target Molecule
Glutarate Carboxylic Acid Esterification Ester Group Functionalization (e.g., API)
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Logical workflow for the use of ethyl hydrogen glutarate in synthesis.

Potential Metabolic Pathways

While specific metabolic pathways for ethyl hydrogen glutarate are not extensively
documented, its structure as a dicarboxylic acid monoester suggests it would likely be
metabolized in a manner similar to other endogenous and exogenous dicarboxylic acids. The
metabolism of dicarboxylic acids is a key area of research, particularly in the context of certain
metabolic disorders.
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The probable metabolic fate of ethyl hydrogen glutarate would involve enzymatic hydrolysis
of the ester bond to yield glutaric acid and ethanol. Glutaric acid can then enter central
metabolic pathways. The following diagram outlines a potential metabolic pathway.
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Potential metabolic pathway of ethyl hydrogen glutarate.

Further research is required to elucidate the specific enzymes and intermediates involved in the
metabolism of ethyl hydrogen glutarate and to understand its potential biological activities
and toxicological profile. The information presented in this guide serves as a foundational
resource for scientists and researchers working with this versatile chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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